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Compound of Interest

Compound Name: Clk1-IN-1

Cat. No.: B2760999

The following provides detailed procedures for the safe and compliant disposal of Clk1-IN-1, a
potent and selective inhibitor of Cdc2-like kinase 1 (CLK1)[1]. This guidance is intended for
researchers, scientists, and drug development professionals to ensure that disposal practices
minimize environmental impact and adhere to safety regulations.

While a Safety Data Sheet (SDS) for the closely related compound, DCLK1-IN-1, indicates that
the substance is not classified as hazardous under the Globally Harmonized System (GHS), it
is imperative to consult your institution's Environmental Health & Safety (EH&S) department for
a final hazardous waste determination and to ensure compliance with all applicable federal,
state, and local regulations[2][3].

Chemical and Physical Properties

A summary of the key properties of Clk1-IN-1 is presented below. This information is critical for
a proper hazard assessment prior to disposal.
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Property Value Source

5,11-dihydro-2-[[2-methoxy-4-
(4-methyl-1-
iperazinyl)phenyl]Jamino]-11-

Chemical Name PP yhphenyl ] Tocris
methyl-5-(2,2,2-
trifluoroethyl)-6H-pyrimido[4,5-

b][1][4]benzodiazepin-6-one

Molecular Formula C26H28F3N70:2 Tocris
Molecular Weight 527.55 g/mol Tocris
CAS Number 2222635-15-4 Tocris
Physical Appearance Solid InvivoChem[5]
Storage Store at -20°C Tocris

NFPA Ratings (DCLK1-IN-1) Health: 0, Fire: 0, Reactivity: O Cayman[3]

Note: NFPA ratings are for the structurally similar DCLK1-IN-1 and should be used as a
guideline. A formal hazard assessment for Clk1-IN-1 should be conducted.

Standard Disposal Protocol for Clk1-IN-1

This protocol outlines the procedural steps for disposing of both unused (neat) Clk1-IN-1 and
solutions containing the compound. The fundamental principle is to manage all chemical waste
as potentially hazardous until a formal determination is made[2].

Step 1: Hazardous Waste Determination

e Consult SDS and EH&S: Review the manufacturer's Safety Data Sheet for Clk1-IN-1.
Crucially, contact your institution's EH&S or equivalent safety department to confirm the
hazardous waste status of Clk1-IN-1. They will provide the final determination and guidance
based on local and federal regulations|[2].

o Assess Waste Stream Characteristics: The hazardous nature of a waste stream is
determined by its characteristics: ignitability, corrosivity, reactivity, and toxicity[2]. Based on
available data for the similar DCLK1-IN-1, the compound itself is not expected to meet these
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criteria[3]. However, the solvent used to prepare solutions will critically affect the waste
classification. For example, solutions in flammable solvents like ethanol or DMSO may be
classified as hazardous waste[2].

Step 2: Segregation and Containerization

o Use Appropriate Containers: All chemical waste must be stored in appropriate, leak-proof
containers that are chemically compatible with the waste[6][7]. Plastic containers are often
preferred[2]. Do not use food-grade containers[7].

e Segregate Waste:

o Neat (Solid) Clk1-IN-1: Collect any unused or expired solid Clk1-IN-1 in a designated,
sealed waste container.

o CIk1-IN-1 Solutions: Collect solutions in a separate, appropriate waste container. Do not
mix different types of chemical waste unless explicitly permitted[6]. For instance,
halogenated and non-halogenated solvent wastes should typically be kept separate.

o Contaminated Labware: Dispose of items such as pipette tips, gloves, and empty vials that
are contaminated with Clk1-IN-1 in a designated solid waste container.

Step 3: Labeling and Storage

» Properly Label Containers: All waste containers must be clearly labeled with the words
"Hazardous Waste" (or other designation as required by your institution), the full chemical
name of all contents (e.g., "Clk1-IN-1 in DMSQ"), and the associated hazards (e.g.,
"Flammable Liquid" if in a flammable solvent)[8].

o Store in a Satellite Accumulation Area (SAA): Store the sealed and labeled waste containers
in a designated SAA, which must be at or near the point of generation and under the control
of laboratory personnel[2][7].

o Keep Containers Closed: Waste containers must remain securely capped at all times, except
when adding waste[2][7].

Step 4: Arrange for Disposal
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e Schedule a Pickup: Once the waste container is full or ready for disposal, contact your
institution's EH&S department to schedule a waste pickup[2].

» Manifesting: All hazardous waste shipments require proper documentation, often in the form
of a waste manifest, which tracks the waste from generation to its final disposal facility[4][3].
Your EH&S department will manage this process.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Clk1-
IN-1 waste, from initial generation to final disposition.
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Caption: Decision workflow for the disposal of Clk1-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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